Cas no 2138030-97-2 (5-tert-butyl-8-(trifluoromethyl)azocan-2-one)

• Product Name: 5-tert-butyl-8-(trifluoromethyl)azocan-2-one
• CAS No: 2138030-97-2
• MF: C₁₂H₂₀F₃NO
• MW: 251.288514137268
• CID: 5991403
• PubChem ID: 165475510
• Update Time: 2025-06-12

5-tert-butyl-8-(trifluoromethyl)azocan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-8-(trifluoromethyl)azocan-2-one
• 2138030-97-2
• EN300-1124127

• Inchi： 1S/C12H20F3NO/c1-11(2,3)8-4-6-9(12(13,14)15)16-10(17)7-5-8/h8-9H,4-7H2,1-3H3,(H,16,17)
• InChI Key： JCUSMSKMKVGICO-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CCC(N1)=O)C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 251.14969875g/mol
• Monoisotopic Mass: 251.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-tert-butyl-8-(trifluoromethyl)azocan-2-one

Introduction to 5-tert-butyl-8-(trifluoromethyl)azocan-2-one (CAS No. 2138030-97-2)

5-tert-butyl-8-(trifluoromethyl)azocan-2-one, identified by the CAS number 2138030-97-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azocanone class, characterized by its azo functional group and a canone backbone, which together contribute to its unique chemical properties and potential biological activities. The presence of both a tert-butyl group and a trifluoromethyl substituent in its molecular structure imparts distinct electronic and steric effects, making it a valuable scaffold for further derivatization and investigation.

The tert-butyl group, attached at the 5-position of the azocanone ring, serves as a bulky substituent that can influence the compound's solubility, metabolic stability, and interactions with biological targets. This group is often employed in medicinal chemistry to enhance binding affinity or to modulate pharmacokinetic profiles. On the other hand, the trifluoromethyl group at the 8-position introduces electron-withdrawing effects, which can affect the reactivity and electronic properties of the molecule. Such modifications are strategically designed to optimize pharmacological properties, such as potency, selectivity, and metabolic durability.

In recent years, there has been growing interest in azocanone derivatives due to their diverse biological activities. These compounds have been explored for their potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. The structural features of 5-tert-butyl-8-(trifluoromethyl)azocan-2-one make it an attractive candidate for further investigation in drug discovery pipelines. Specifically, the combination of the azo moiety and the electron-deficient trifluoromethyl group suggests possible interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the role of azocanone derivatives in modulating inflammatory pathways. The azo group is known to exhibit peroxidase-like activity, which can be harnessed to develop novel anti-inflammatory agents. Additionally, the trifluoromethyl substitution has been shown to enhance binding interactions with certain protein targets, leading to improved pharmacological efficacy. The 5-tert-butyl group may further contribute to these interactions by sterically hindering unwanted binding sites or by facilitating optimal orientation at the target receptor.

The synthesis of 5-tert-butyl-8-(trifluoromethyl)azocan-2-one involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include condensation reactions followed by functional group modifications to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity in constructing the azocanone core structure. The presence of both bulky and electron-withdrawing groups necessitates careful optimization of reaction conditions to ensure high product purity and yield.

The pharmacokinetic behavior of 5-tert-butyl-8-(trifluoromethyl)azocan-2-one is another critical aspect that has been studied extensively. The tert-butyl group can influence oral bioavailability by affecting passive diffusion across biological membranes. Conversely, the trifluoromethyl group is known to increase metabolic stability by resisting oxidative degradation in vivo. These properties make this compound a promising candidate for further development into a drug candidate with improved pharmacokinetic profiles.

In conclusion, 5-tert-butyl-8-(trifluoromethyl)azocan-2-one (CAS No. 2138030-97-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both a tert-butyl and a trifluoromethyl substituent, make it an ideal scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its biological activities and optimizing its pharmacological properties for future clinical applications.